Cas no 2031261-13-7 (tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate)

• Product Name: tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate
• CAS No: 2031261-13-7
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD30345360
• CID: 4634065
• PubChem ID: 127265418
• Update Time: 2025-06-08

tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-[1-(PROP-2-YN-1-YL)PIPERIDIN-3-YL]CARBAMATE
• tert-butyl N-(1-prop-2-ynylpiperidin-3-yl)carbamate
• tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate

• MDL： MFCD30345360
• Inchi： 1S/C13H22N2O2/c1-5-8-15-9-6-7-11(10-15)14-12(16)17-13(2,3)4/h1,11H,6-10H2,2-4H3,(H,14,16)
• InChI Key： SVAORWFWNYGRSZ-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(CC#C)CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate

Introduction to Tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate (CAS No. 2031261-13-7)

Tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate, a compound with the chemical identifier CAS No. 2031261-13-7, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a propargyl group and a carbamate moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular research.

In recent years, the interest in piperidine-based compounds has surged due to their role as key pharmacophores in numerous drug candidates. The tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate structure combines the advantages of both the piperidine ring and the propargyl functional group, which is known for its ability to participate in various chemical transformations, including metal-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which is crucial for developing novel therapeutic agents.

The carbamate group in this compound not only enhances its solubility in polar solvents but also provides a site for further functionalization. This flexibility makes it an attractive building block for medicinal chemists who are designing molecules with specific biological targets. For instance, modifications at the carbamate position can fine-tune the pharmacokinetic properties of the parent molecule, such as its metabolic stability and binding affinity to biological receptors.

Recent studies have highlighted the potential of propargyl-substituted piperidine derivatives in addressing neurological disorders. The propargyl group can be readily converted into other functional groups through various chemical reactions, such as hydrostannation or coupling with organolithium reagents. This adaptability allows researchers to explore different structural variations and optimize the compound's pharmacological profile. Moreover, the tert-butyl group serves as a protecting group, ensuring that reactive sites on the molecule are preserved during synthetic manipulations.

The synthesis of Tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate involves multi-step organic transformations that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of a propargylamine derivative, which is then reacted with a protected piperidine intermediate. The introduction of the carbamate group is achieved through nucleophilic substitution or other suitable methods, depending on the synthetic strategy employed. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary studies on Tert-butyl N-1-(prop-2-yn-1-yl)piperidin-3-ylcarbamate have shown promising results in several in vitro assays. The compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator of these enzymes. Further investigations are ongoing to elucidate its mechanism of action and explore its therapeutic relevance. The combination of computational modeling and experimental validation is being used to understand how this molecule interacts with biological systems at a molecular level.

The role of computational chemistry in studying such compounds cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict the binding modes of Tert-butyl N-1-(prop-2-yn-1-y)piperidin -3 - ylcarbamate with target proteins. These predictions help guide experimental efforts by providing insights into optimal docking poses and interaction energies. Additionally, virtual screening techniques are being used to identify potential lead compounds based on their structural similarity to known active molecules.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. The ability to efficiently construct complex piperidine derivatives has opened up new avenues for drug discovery. For example, transition-metal-catalyzed reactions have been utilized to introduce various functional groups into the piperidine core with high precision. These advances have not only improved synthetic efficiency but also enabled the preparation of structurally diverse libraries for high-throughput screening.

The future prospects of Tert-butyl N - 1 - (prop - 2 - yn - 1 - yl) piperidin - 3 - ylcarbamate are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and materials science. New synthetic routes are being explored to enhance scalability and sustainability, aligning with green chemistry principles. Furthermore, collaborations between academia and industry are fostering innovation by integrating cutting-edge technologies into drug development pipelines.

In conclusion, Tert-butyl N - 1 - (prop - 2 - yn - 1 - yl) piperidin - 3 - ylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery and molecular research underscore its importance as a building block for developing novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly vital role in addressing complex biological challenges.